Cas no 59493-84-4 (Benzenesulfonic acid, 4-[(undecafluorohexenyl)oxy]-, sodium salt)

• Product Name: Benzenesulfonic acid, 4-[(undecafluorohexenyl)oxy]-, sodium salt
• CAS No: 59493-84-4
• MF: C₁₂H₄F₁₁NaO₄S
• MW: 476.2
• CID: 950240
• PubChem ID: 90473768
• Update Time: 2025-06-08

Benzenesulfonic acid, 4-[(undecafluorohexenyl)oxy]-, sodium salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-[(undecafluorohexenyl)oxy]-, sodium salt
• Sodium 4-perfluorohexenyloxybenzenesulfonate
• CID 85688555
• 4-[(Undecafluoro-1-hexenyl)oxy]benzenesulfonic acid sodium salt
• NGRPXRLJJPIWEW-CFYXSCKTSA-M
• Benzenesulfonic acid,4-[(undecafluorohexenyl)oxy]-,sodium salt
• 59493-84-4
• sodium;4-[(E)-1,2,3,3,4,4,5,5,6,6,6-undecafluorohex-1-enoxy]benzenesulfonate

• Inchi： 1S/C12H5F11O4S/c13-7(9(15,16)10(17,18)11(19,20)12(21,22)23)8(14)27-5-1-3-6(4-2-5)28(24,25)26/h1-4H,(H,24,25,26)
• InChI Key： BHEOTZBFSQGAAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(=C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F)F)(=O)(=O)O

Computed Properties

• Exact Mass: 475.9552338g/mol
• Monoisotopic Mass: 475.9552338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 700
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72

Additional information on Benzenesulfonic acid, 4-[(undecafluorohexenyl)oxy]-, sodium salt

Recent Advances in the Study of Benzenesulfonic Acid, 4-[(undecafluorohexenyl)oxy]-, Sodium Salt (CAS: 59493-84-4)

Benzenesulfonic acid, 4-[(undecafluorohexenyl)oxy]-, sodium salt (CAS: 59493-84-4), a fluorinated surfactant, has garnered significant attention in the chemical and biomedical fields due to its unique physicochemical properties and potential applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging applications in drug delivery, biomedical coatings, and other advanced technologies.

Recent studies have highlighted the compound's exceptional surface-active properties, attributed to the combination of a hydrophilic benzenesulfonate group and a hydrophobic undecafluorohexenyl chain. These properties make it particularly useful in formulations requiring high stability and low surface tension. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy as a stabilizer in nanoemulsions for targeted drug delivery, showcasing its ability to enhance the bioavailability of poorly soluble pharmaceuticals.

In the realm of biomedical coatings, research has explored the compound's role in creating anti-fouling surfaces. A team at MIT reported in Advanced Materials Interfaces (2024) that coatings incorporating this compound significantly reduced protein adsorption and bacterial adhesion, making it a promising candidate for medical devices and implants. The study attributed this effect to the compound's ability to form a dense, fluorinated layer that minimizes interactions with biological macromolecules.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of this compound. A 2024 patent (US20240148921A1) describes an improved method for its synthesis, achieving higher yields and purity while reducing environmental impact through solvent recycling. This development is particularly relevant given the growing emphasis on green chemistry in pharmaceutical manufacturing.

Toxicological assessments of this compound have also progressed. While early studies raised concerns about potential bioaccumulation due to its perfluorinated moiety, a comprehensive 2023 risk assessment published in Regulatory Toxicology and Pharmacology concluded that the compound's relatively high water solubility and rapid excretion profile mitigate these concerns at anticipated exposure levels. However, researchers continue to recommend careful monitoring in industrial applications.

Looking forward, several research groups are investigating novel applications for this compound. Preliminary results presented at the 2024 American Chemical Society meeting suggest its potential as a contrast agent in medical imaging, leveraging the fluorine atoms' NMR activity. Additionally, its use in advanced battery technologies as an electrolyte additive is under exploration, with early data indicating improved battery performance and safety.

In conclusion, Benzenesulfonic acid, 4-[(undecafluorohexenyl)oxy]-, sodium salt continues to demonstrate significant versatility across multiple domains. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications, particularly in the pharmaceutical and biomedical sectors where its unique properties offer distinct advantages over conventional surfactants.